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Introduction
Teresina, the capital of the state of Piauí, presents a unique case for the study of urban

development in Northeast Brazil. As the only non-coastal capital in the region, its growth is

shaped by a specific set of economic, social, and environmental factors.[1] The city is currently

experiencing rapid urbanization characterized by significant urban sprawl, where the expansion

of the urban footprint exceeds population growth.[2][3] This process is influenced by national

housing policies, infrastructure investments, and the pressure of the real estate market.[4][5]

Key challenges include inadequate public transportation, social segregation with vulnerable

populations located in high-risk areas, and environmental degradation, including the loss of

green spaces and increased flood risk.[4][6][7][8][9]

Economic modeling provides a powerful quantitative tool to understand these complex

dynamics. By simulating the interactions between transportation systems, land use, and

economic agents (households, firms), researchers can forecast future development scenarios

and evaluate the potential impacts of policy interventions. This document provides an

application note on selecting appropriate models and a detailed protocol for implementing an

Agent-Based Model (ABM) to study urban development in Teresina.
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The urban development of Teresina is driven by a set of interconnected factors. Population

growth and economic activity create demand for housing and commercial space. This demand

is met through land development, which is heavily influenced by public policy, including

infrastructure projects (e.g., new roads, BRT systems) and national housing programs.[4][5][10]

These drivers collectively shape the city's urban form, leading to outcomes such as peripheral

expansion and changes in land value. These physical changes, in turn, have significant socio-

economic and environmental consequences, including altered mobility patterns, social

segregation, and increased vulnerability to climate change impacts like flooding and extreme

heat.[4]
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Caption: Conceptual model of urban development drivers and impacts in Teresina.

Application Notes: Selecting an Economic Model
Two primary modeling approaches are suitable for analyzing Teresina's urban development:

Land Use and Transport Interaction (LUTI) models and Agent-Based Models (ABM).

3.1 Land Use and Transport Interaction (LUTI) Models: These are aggregate models that

simulate the reciprocal relationship between transportation infrastructure and land use

patterns. A LUTI model for Teresina could effectively forecast how the new BRT system

might influence population and employment density across different zones of the city over

time.[6][11] They are well-suited for long-term strategic planning at a macro level.

3.2 Agent-Based Models (ABM): These are disaggregate, bottom-up models that simulate

the actions and interactions of autonomous agents (e.g., individual households, developers).

An ABM is particularly powerful for Teresina as it can explicitly model the location choices of

heterogeneous households based on factors like income, housing affordability, and flood

risk. This allows for a nuanced analysis of social segregation and the impacts of policies like

the 'My House My Life' program.[5][10]
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Feature
Land Use and Transport
Interaction (LUTI) Model

Agent-Based Model (ABM)

Approach Top-down, aggregate (zonal)
Bottom-up, disaggregate

(individual agents)

Core Mechanic
Equilibrium-based, spatial

interaction

Rule-based agent decisions,

emergent behavior

Data Needs

Zonal data (population,

employment), transport

networks

Microdata (household

surveys), GIS layers (parcels,

zoning)

Key Output
Aggregate land use and travel

patterns

Detailed spatial patterns,

social segregation metrics

Best For
Strategic, long-range forecasts

of macro-level changes

Analyzing emergent

phenomena and policy impacts

on heterogeneous populations

Teresina Use Case
Forecasting city-wide density

shifts due to the BRT system

Simulating how different

income groups choose

housing locations in response

to flood risk and new transport

options

Protocol: A Spatially-Explicit Agent-Based Model for
Teresina
This protocol outlines the steps to develop a simplified ABM to simulate residential location

choice and urban sprawl in Teresina.

4.1 Objective: To simulate how household location decisions, influenced by infrastructure (BRT)

and environmental factors (flood risk), drive urban land use change over a 10-year period.

4.2 Materials:

Software: NetLogo, Repast, or a GIS-based environment with scripting capabilities (e.g.,

Python with GeoPandas).
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Data:

GIS Data: Shapefiles of Teresina's municipal boundary, land use/land cover, road

network, planned BRT corridors, and designated flood-risk zones.[4]

Census Data: Aggregated census tract data on population, household income distribution,

and housing tenure.

Economic Data: Information on land prices and construction costs.

4.3 Step-by-Step Procedure:

Environment Setup: Create a gridded digital environment representing Teresina, where each

cell (patch) has attributes: land use type, land value, accessibility score, and a flood-risk flag

(binary: yes/no).

Agent Initialization:

Create a population of household agents, each with an assigned income level based on

census distributions.

Create developer agents who can convert vacant land to residential use if profitable.

Model Calibration (Year 0):

Distribute the initial household agents across existing residential cells to match current

population density patterns from census data.

Calculate initial accessibility for each cell based on its distance to the city center and major

roads.

Simulation Loop (Run for 10 annual "ticks"):

Household Decision: At each tick, a fraction of households decides to move. They

evaluate vacant cells based on a utility function, considering:

Affordability: (Land Price vs. Household Income)
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Accessibility: (Proximity to jobs and the new BRT line)

Risk Aversion: (Negative utility for cells within a flood-risk zone)

Developer Action: Developer agents identify areas with high demand (many households

seeking to move there) and convert vacant land to residential if the potential sale price

exceeds development costs.

Environment Update: Update the land use of converted cells. Recalculate accessibility

scores to reflect the influence of the new BRT system as it becomes operational in the

simulation.

Output Analysis: After 10 years, export the final land use map. Analyze the results by

comparing the spatial distribution of different income groups, measuring the growth in

peripheral areas (sprawl), and quantifying the population residing in flood-risk zones.
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Caption: Experimental workflow for an Agent-Based Model of Teresina's urban growth.
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Data Presentation
Effective modeling requires robust baseline data. The following tables summarize key

indicators and projects relevant to Teresina's urban development.

Table 1: Key Demographic and Economic Indicators for Teresina

Indicator Value Year Source

Population 866,300 2019 IBGE[1]

Urban Area 263.94 km² 2019 UN-Habitat[8]

GDP ~US$ 4.2 Billion 2019 IBGE[4]

GDP per capita R$ 24,858.31 ~2021 IBGE[1]

Human Development

Index (HDI)
0.751 ~2021 IBGE[1]

Informal Employment

Rate
44.7% ~2021 UN-Habitat[8]

Table 2: Major Urban Development Programs and Investments
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Program / Project Description Key Stakeholders

BRT System

Development of a Bus Rapid

Transit network to create a

new feeder-trunk public

transport system.[6][11]

Municipal Government,

National Government (PAC)

Lagoas do Norte Programme

Urban and environmental

upgrading program in a flood-

prone area of the city.[4]

Municipal Government, World

Bank

Sustainable Teresina

A program focused on

sustainable urban

development initiatives.[4]

Municipal Government, CAF

Development Bank

Agenda Teresina 2030
Strategic plan for long-term

sustainable development.[4]

Municipal Government, AFD

(French Development Agency)

Modeling Causal Pathways
Economic models are effective at tracing the causal or "signaling" pathways of policy

interventions. For example, the introduction of a new BRT station creates a cascade of effects

that can be visualized. The new infrastructure improves accessibility, which is capitalized into

higher land values. This sends a market signal to developers, incentivizing new construction

and land use change, ultimately leading to shifts in residential density and travel behavior.
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Caption: Causal pathway diagram of a new BRT station's impact on urban development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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